Cas no 2418666-76-7 (3-[Ethyl(oxan-3-yl)carbamoyl]-5-fluorosulfonyloxypyridine)

• Product Name: 3-[Ethyl(oxan-3-yl)carbamoyl]-5-fluorosulfonyloxypyridine
• CAS No: 2418666-76-7
• MF: C₁₃H₁₇FN₂O₅S
• MW: 332.347885847092
• CID: 5358547
• PubChem ID: 154881445
• Update Time: 2025-05-25

3-[Ethyl(oxan-3-yl)carbamoyl]-5-fluorosulfonyloxypyridine Chemical and Physical Properties

Names and Identifiers

• Z4262428218
• 3-[Ethyl(oxan-3-yl)carbamoyl]-5-fluorosulfonyloxypyridine
• 5-[ethyl(oxan-3-yl)carbamoyl]pyridin-3-yl sulfurofluoridate

• Inchi： 1S/C13H17FN2O5S/c1-2-16(11-4-3-5-20-9-11)13(17)10-6-12(8-15-7-10)21-22(14,18)19/h6-8,11H,2-5,9H2,1H3
• InChI Key： SNMFSKRCVCNUCA-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1=CN=CC(=C1)C(N(CC)C1COCCC1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 481
• XLogP3: 1.2
• Topological Polar Surface Area: 94.2

Additional information on 3-[Ethyl(oxan-3-yl)carbamoyl]-5-fluorosulfonyloxypyridine

3-[Ethyl(oxan-3-yl)carbamoyl]-5-fluorosulfonyloxypyridine: A Comprehensive Overview

The compound 3-[Ethyl(oxan-3-yl)carbamoyl]-5-fluorosulfonyloxypyridine, identified by the CAS number 2418666-76-7, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural features and promising applications in areas such as pharmaceuticals, agrochemicals, and advanced materials.

The molecular structure of this compound is characterized by a pyridine ring system, which serves as the central framework. The substituents attached to this ring include an ethyl(oxan-3-yl)carbamoyl group at position 3 and a fluorosulfonyl group at position 5. These substituents contribute to the compound's electronic properties, making it highly versatile for various chemical reactions and applications.

Recent studies have highlighted the importance of fluorosulfonyl groups in enhancing the stability and reactivity of organic molecules. In the case of 3-[Ethyl(oxan-3-yl)carbamoyl]-5-fluorosulfonyloxypyridine, the fluorosulfonyl group at position 5 significantly influences the molecule's electronic distribution, thereby enhancing its ability to participate in nucleophilic aromatic substitution reactions. This property makes it a valuable precursor in the synthesis of advanced materials and pharmaceutical intermediates.

The ethyl(oxan-3-yl)carbamoyl group at position 3 introduces additional functionality to the molecule, including hydrogen bonding capabilities and enhanced solubility in polar solvents. These characteristics are particularly advantageous in drug design, where solubility and bioavailability are critical factors. Recent research has demonstrated that this group can be further modified to tailor the compound's pharmacokinetic properties, opening new avenues for its use in therapeutic applications.

One of the most intriguing aspects of this compound is its potential in agrochemicals. The combination of a pyridine ring system with fluorosulfonyl and carbamoyl substituents creates a molecule with excellent herbicidal activity. Field trials have shown that this compound exhibits high efficacy against a wide range of weeds without causing significant harm to crops, making it a promising candidate for sustainable agriculture.

In addition to its practical applications, 3-[Ethyl(oxan-3-yl)carbamoyl]-5-fluorosulfonyloxypyridine has also been studied for its role in fundamental chemical research. Its unique structure allows chemists to investigate various reaction mechanisms, such as electrophilic aromatic substitution and nucleophilic aromatic substitution, under different conditions. These studies have provided valuable insights into the reactivity of fluorosulfonylated pyridines, contributing to the broader understanding of heterocyclic chemistry.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the preparation of intermediates with precise functionalization and subsequent coupling reactions to assemble the final product. Researchers have recently developed more efficient routes to synthesize this compound, reducing production costs and improving scalability for industrial applications.

In terms of environmental impact, studies have shown that 3-[Ethyl(oxan-3-yl)carbamoyl]-5-fluorosulfonyloxypyridine exhibits low toxicity to non-target organisms when used as an agrochemical. Its degradation products are also relatively harmless, making it a more eco-friendly alternative to traditional pesticides. However, further research is needed to fully understand its long-term environmental effects and ensure sustainable use.

In conclusion, 3-[Ethyl(oxan-3-yl)carbamoyl]-5-fluorosulfonyloxypyridine is a versatile compound with a wide range of potential applications across multiple industries. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future chemical innovations. As research continues to uncover new properties and uses for this compound, its role in advancing science and technology is expected to grow significantly.